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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for

Tetramethylammonium triiodide (CAS No. 4337-68-2), intended for professionals in research

and drug development. The information is compiled from various safety data sheets and

chemical databases to ensure a thorough understanding of the safe handling, storage, and

disposal of this compound.

Chemical Identification and Physical Properties
Tetramethylammonium triiodide is a quaternary ammonium polyhalide. It is crucial to

distinguish it from the simpler salt, Tetramethylammonium iodide (CAS No. 75-58-1), as their

properties and hazards may differ.

Table 1: Chemical Identification
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Identifier Value

Chemical Name Tetramethylammonium triiodide

CAS Number 4337-68-2[1][2]

Molecular Formula C4H12I3N

Molecular Weight 454.86 g/mol [3]

Synonyms Tetramethylazanium triiodide

Table 2: Physical and Chemical Properties

Property Value

Physical State Solid, crystalline powder[1]

Color White to light yellow

Odor Odorless

Solubility
Soluble in polar solvents like water and

ethanol[1]

Melting Point Data not available

Boiling Point Data not available

Decomposition Products

Upon heating, it may decompose to yield

trimethylamine and methyl iodide. Hazardous

decomposition products include nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen

iodide.

Incompatibilities Strong oxidizing agents[4]

Stability
Stable under normal conditions, but may be

light-sensitive and hygroscopic.

Hazard Identification and GHS Classification
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While specific GHS classification for Tetramethylammonium triiodide is not consistently

available in public databases, the hazards can be inferred from related compounds and

available safety data sheets. The primary hazards are associated with irritation.

Table 3: GHS Hazard Statements for Related Compound (Tetramethylammonium iodide)

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation[5]

Serious eye damage/eye irritation H319: Causes serious eye irritation[5]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation[5]

It is prudent to handle Tetramethylammonium triiodide with the assumption that it presents

similar hazards.

Toxicological Information
Quantitative toxicological data for Tetramethylammonium triiodide, such as LD50 (Lethal

Dose, 50%) and LC50 (Lethal Concentration, 50%), are largely unavailable in the reviewed

literature. Most sources explicitly state "no data available".[6] However, data for the related

compound, Tetramethylammonium iodide, is available and may provide some indication of the

potential toxicity of the tetramethylammonium cation.

Table 4: Acute Toxicity Data for a Related Compound (Tetramethylammonium iodide - CAS 75-

58-1)

Route of Exposure Species Value

Intravenous LD50 Rat 3.56 mg/kg[4]

Due to the lack of specific data, this compound should be handled as a substance of unknown

toxicity, and exposure should be minimized.

Ecotoxicological Information
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Similar to the toxicological data, specific information regarding the ecotoxicity of

Tetramethylammonium triiodide is not available.[6] Quaternary ammonium compounds, as a

class, can be toxic to aquatic life.[7] Therefore, release into the environment should be strictly

avoided.

Experimental Protocols
Safe Handling Protocol for Air-Sensitive Solids
Given that Tetramethylammonium triiodide is hygroscopic, it should be handled as an air-

sensitive solid to maintain its integrity.

Protocol Steps:

Preparation: All glassware must be thoroughly dried in an oven (e.g., at 125°C overnight)

and cooled under a stream of dry, inert gas (e.g., nitrogen or argon) before use.[8]

Inert Atmosphere: Handling of the solid should be performed in a controlled inert

atmosphere, such as a glovebox or using a Schlenk line.[9]

Weighing and Transfer:

In a Glovebox: The most secure method is to weigh the solid inside a glovebox.[9] Use a

clean spatula to transfer the desired amount to a tared container.

Using a Schlenk Line: If a glovebox is unavailable, a solid addition tube can be used. The

tube is loaded with the solid inside an inert atmosphere (if possible) and then attached to

the reaction flask under a positive flow of inert gas.[9]

Storage: Store the compound in a tightly sealed container, in a cool, dry, and dark place,

preferably under an inert atmosphere.

Preparation Handling Storage

Dry Glassware Cool Under Inert Gas Transfer to Glovebox/Schlenk Line Weigh Solid Transfer to Reaction Vessel Seal in Container Store in Cool, Dry, Dark Place
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Click to download full resolution via product page

Workflow for Handling Air-Sensitive Solids.

Chemical Spill Cleanup Protocol
This protocol outlines the steps for managing a minor spill of Tetramethylammonium triiodide
in a laboratory setting.

Protocol Steps:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area of the spill. Restrict access to the area.

Assess the Spill: Determine the extent of the spill and if it can be managed by laboratory

personnel. For large or unmanageable spills, contact the institution's Environmental Health

and Safety (EHS) department.

Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

A respirator with a particulate filter if there is a risk of dust inhalation.

Containment and Cleanup:

For solid spills, carefully sweep or scoop the material to avoid generating dust.[10]

Place the spilled material into a clearly labeled, sealable container for hazardous waste.

[10]

Use a wet paper towel or absorbent pad to wipe the spill area to remove any remaining

residue.[10] Place the used cleaning materials into the hazardous waste container.
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Decontamination: Decontaminate the area and any equipment used for cleanup with soap

and water.

Waste Disposal: Dispose of the sealed container of hazardous waste through your

institution's EHS-approved waste disposal program.

Spill Occurs

Evacuate Area & Alert Others

Assess Spill Size

Minor Spill Major Spill

Don Appropriate PPE

Proceed with caution

Contact EHS/Emergency Services

Seek professional help

Contain & Clean Up Spill

Decontaminate Area & Equipment

Dispose of Hazardous Waste

Cleanup Complete

Click to download full resolution via product page
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Decision Workflow for Chemical Spill Response.

Disposal Protocol for Quaternary Ammonium Salts
Unused or waste Tetramethylammonium triiodide should be disposed of as hazardous

chemical waste.

Protocol Steps:

Waste Collection: Collect the waste material in a clearly labeled, sealed, and chemically

compatible container.

Labeling: The label should include the chemical name, "Hazardous Waste," and any other

information required by your institution.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal Request: Arrange for pickup and disposal through your institution's licensed

hazardous waste disposal service.[11] Do not dispose of this material down the drain or in

regular trash.

First Aid Measures
Table 5: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water.

Seek medical attention if irritation develops or

persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Fire-Fighting Measures
Tetramethylammonium triiodide is not considered to be a significant fire risk. However, in the

event of a fire involving this chemical, the following measures should be taken.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen iodide.[4][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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